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Compound of Interest

Compound Name: ICL-CCIC-0019

CAS No.: 936498-64-5

Cat. No.: B608052

Get Quote

Application Note: ICL-CCIC-0019-SOL-01

Abstract
This technical guide provides a rigorous methodology for the solubilization, handling, and

storage of ICL-CCIC-0019, a potent and selective Choline Kinase Alpha (CHKA) inhibitor. Due

to its unique bolaamphiphilic chemical structure and hygroscopic nature, ICL-CCIC-0019
requires specific handling protocols to ensure experimental reproducibility. This document

outlines the critical steps for preparing high-integrity DMSO stock solutions and subsequent

aqueous dilutions for in vitro and in vivo applications.

Introduction & Mechanism of Action
ICL-CCIC-0019 is a bis-cationic, small-molecule inhibitor of Choline Kinase Alpha (CHKA), the

enzyme responsible for the first committed step in the Kennedy pathway of phosphatidylcholine

synthesis.[1]

Mechanism: It acts as a choline-competitive inhibitor (not ATP-competitive), leading to a

rapid depletion of intracellular phosphocholine.
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Cellular Impact: Treatment induces G1 cell cycle arrest, Endoplasmic Reticulum (ER) stress,

and mitochondrial dysfunction, ultimately triggering apoptosis in cancer cells.[1][2][3]

Structural Challenge: The molecule features a symmetric bis-pyridinium structure linked by a

dodecane chain. This "bolaamphiphilic" character (two polar heads separated by a long

hydrophobic chain) gives it surfactant-like properties, necessitating careful solubilization to

avoid micelle formation or precipitation in aqueous media.

Physicochemical Profile
Property Data

Compound Name ICL-CCIC-0019

CAS Number 936498-64-5 (Bromide salt)

Molecular Formula C₂₆H₄₄Br₂N₄

Molecular Weight 572.47 g/mol

Appearance White to off-white solid

Solubility (DMSO)
~8.3 mg/mL (14.5 mM) to 20 mg/mL (35 mM)

with sonication

Solubility (Water)
Limited/Poor without co-solvents; surfactant

behavior

Hygroscopicity High (Absorbs moisture rapidly)

Protocol: DMSO Stock Solution Preparation
Critical Pre-Requisites

Solvent: Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity (e.g., Sigma-Aldrich

Hybridoma grade).

Equipment: Analytical balance (0.01 mg precision), Vortex mixer, Ultrasonic water bath.

Environment: Low humidity is preferred due to the compound's hygroscopicity.
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Step-by-Step Methodology
Target Concentration: 10 mM (Recommended for stability and ease of calculation).

Equilibration: Allow the vial of ICL-CCIC-0019 to equilibrate to room temperature before

opening to prevent water condensation on the solid.

Weighing: Accurately weigh the necessary amount of ICL-CCIC-0019.

Calculation: To prepare 1 mL of 10 mM stock, weigh 5.72 mg of powder.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

Note: Do not use aqueous buffers at this stage.

Dissolution (The Critical Step):

Vortex: Vortex vigorously for 30 seconds.

Sonication: Place the sealed vial in an ultrasonic water bath at room temperature.

Sonicate for 5–10 minutes.

Why? The crystalline lattice of the bromide salt is robust. Sonication provides the acoustic

cavitation energy needed to break intermolecular interactions and fully solvate the cationic

heads.

Visual Inspection: Hold the vial up to a light source. The solution must be completely clear

and colorless. If any particulate matter or "shimmering" (schlieren lines) remains, repeat

sonication.

Workflow Visualization
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Figure 1: Workflow for the preparation of ICL-CCIC-0019 stock solution in DMSO.

Storage & Stability
ICL-CCIC-0019 in solution is sensitive to freeze-thaw cycles and moisture.

Temperature: Store stock solutions at -80°C for long-term storage (up to 6 months). -20°C is

acceptable for short-term use (< 1 month).[4]

Container: Use amber glass vials or opaque polypropylene tubes to protect from light.

Freeze-Thaw: Aliquot the stock solution (e.g., 20–50 µL per tube) immediately after

preparation to avoid repeated freeze-thaw cycles.

Limit: Do not exceed 3 freeze-thaw cycles.

Desiccation: Store vials in a sealed container with desiccant packs (e.g., silica gel) to

minimize moisture absorption by the DMSO.

Protocol: Serial Dilution for In Vitro Assays
Due to the bolaamphiphilic nature of ICL-CCIC-0019, direct dilution of high-concentration

DMSO stock into aqueous media can cause local precipitation or micelle formation. A

"Intermediate Dilution" step is recommended.

Dilution Scheme
Goal: Create a dose-response curve (e.g., 0.1 µM to 10 µM final assay concentration).

Preparation of 100x Concentrates (in DMSO):

Perform all serial dilutions using 100% DMSO first.

Example: Dilute 10 mM stock 1:10 in DMSO to get 1 mM. Then dilute 1 mM 1:10 to get 0.1

mM.

Reasoning: This maintains solubility and ensures the compound is fully dissolved before it

encounters water.
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Intermediate Aqueous Step (Optional but Recommended):

Dilute the 100x DMSO concentrate 1:10 into culture medium (pre-warmed) to create a 10x

Working Solution.

Note: This results in 10% DMSO. Mix rapidly to disperse.

Final Addition:

Add the 10x Working Solution 1:10 to the cells.

Final Solvent Load: 1% DMSO (Ensure your vehicle control also contains 1% DMSO).

Dilution Visualization
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Figure 2: Serial dilution strategy to prevent precipitation. Dilutions are performed in DMSO

before the final spike into aqueous media.
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Issue Probable Cause Corrective Action

Solution is cloudy after

vortexing

Incomplete solvation of the

crystal lattice.

Sonicate at 40 kHz for 5–10

minutes. Warm slightly to 37°C

if necessary, then vortex again.

Precipitation in cell media
"Shock" precipitation due to

rapid polarity change.

Use the Intermediate Dilution

method (dilute into media 10x

first, mix, then add to cells).

Ensure DMSO < 1% final.

Inconsistent IC50 values
Moisture uptake in stock or

adsorption to plastic.

Use fresh aliquots (single use).

Use low-binding polypropylene

plastics.

Cell Lysis (Non-specific)
Surfactant effect at high

concentrations.

Verify concentrations > 25 µM.

ICL-CCIC-0019 can act as a

surfactant; ensure toxicity

controls (LDH release) are

included.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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